Cas no 1220035-68-6 (3-(2-Chloro-4-methylphenoxy)piperidinehydrochloride)

• Product Name: 3-(2-Chloro-4-methylphenoxy)piperidinehydrochloride
• CAS No: 1220035-68-6
• MF: C₁₂H₁₇Cl₂NO
• MW: 262.175481557846
• CID: 1079189
• PubChem ID: 56830819
• Update Time: 2025-06-08

3-(2-Chloro-4-methylphenoxy)piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-4-methylphenoxy)piperidine hydrochloride
• 3-(2-chloro-4-methylphenoxy)piperidine;hydrochloride
• AKOS015846022
• 3-(2-Chloro-4-methylphenoxy)piperidinehydrochloride
• 1220035-68-6

• MDL： MFCD13560858
• Inchi： 1S/C12H16ClNO.ClH/c1-9-4-5-12(11(13)7-9)15-10-3-2-6-14-8-10;/h4-5,7,10,14H,2-3,6,8H2,1H3;1H
• InChI Key： NNRPYZHBZQJRQD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1OC1CNCCC1.Cl

Computed Properties

• Exact Mass: 261.0687196g/mol
• Monoisotopic Mass: 261.0687196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-Chloro-4-methylphenoxy)piperidinehydrochloride

Introduction to 3-(2-Chloro-4-methylphenoxy)piperidinehydrochloride (CAS No: 1220035-68-6) in Modern Pharmaceutical Research

3-(2-Chloro-4-methylphenoxy)piperidinehydrochloride, identified by the Chemical Abstracts Service (CAS) number 1220035-68-6, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which has garnered considerable attention due to its versatile applications in drug design and development. The structural motif of 3-(2-Chloro-4-methylphenoxy)piperidinehydrochloride incorporates a chlorinated aromatic ring and a piperidine moiety, features that contribute to its unique pharmacological properties and potential therapeutic benefits.

The 2-Chloro-4-methylphenoxy substituent plays a pivotal role in modulating the compound's interaction with biological targets. The chlorine atom at the 2-position enhances electrophilicity, making the molecule more reactive in various biochemical pathways. Meanwhile, the methyl group at the 4-position introduces steric hindrance, which can fine-tune binding affinities and selectivity. These structural elements are critical for designing molecules that exhibit high efficacy with minimal off-target effects.

In recent years, there has been growing interest in exploring piperidine derivatives for their potential as pharmacological agents. 3-(2-Chloro-4-methylphenoxy)piperidinehydrochloride has emerged as a promising scaffold for developing novel therapeutic entities. Its ability to interact with multiple biological targets makes it a valuable candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of 3-(2-Chloro-4-methylphenoxy)piperidinehydrochloride is its potential application in the treatment of neurological disorders. Piperidine derivatives are well-known for their role as central nervous system (CNS) modulators. The structural features of this compound suggest that it may exhibit properties such as neuroprotective, antipsychotic, or anxiolytic effects. Current research is focusing on elucidating its mechanism of action and evaluating its efficacy in preclinical models.

Moreover, the hydrochloride salt form (piperidinehydrochloride) enhances the solubility and bioavailability of the compound, making it more suitable for formulation into pharmaceutical products. This salt form is commonly used in drug development due to its stability and improved pharmacokinetic properties.

The synthesis of 3-(2-Chloro-4-methylphenoxy)piperidinehydrochloride involves multi-step organic reactions, including nucleophilic substitution and salt formation. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are utilized to confirm the structural integrity of the compound.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 3-(2-Chloro-4-methylphenoxy)piperidinehydrochloride at the molecular level. Molecular docking studies have revealed potential binding interactions with enzymes and receptors relevant to various diseases. These insights have guided researchers in designing analogs with enhanced pharmacological profiles.

In clinical settings, 3-(2-Chloro-4-methylphenoxy)piperidinehydrochloride is being evaluated in phase I and II trials for its therapeutic potential. Preliminary results indicate promising activity against certain conditions, although further studies are needed to fully assess its safety and efficacy. The compound's unique chemical structure provides a foundation for developing next-generation drugs with improved therapeutic outcomes.

The future of 3-(2-Chloro-4-methylphenoxy)piperidinehydrochloride lies in its adaptability for structure-based drug design. By leveraging cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML), researchers can accelerate the discovery of novel derivatives with tailored properties. These innovations hold promise for addressing unmet medical needs across various therapeutic areas.

In conclusion, 3-(2-Chloro-4-methylphenoxy)piperidinehydrochloride (CAS No: 1220035-68-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential therapeutic applications, make it a cornerstone in modern drug development. As research progresses, this compound is expected to contribute substantially to the discovery of new treatments for diverse diseases.